Cas no 2097888-25-8 (1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine)

• Product Name: 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• CAS No: 2097888-25-8
• MF: C₁₅H₁₃ClFN₅O₃S
• MW: 397.811823606491
• CID: 5469019
• Update Time: 2025-07-02

1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• 7-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]oxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

• Inchi： 1S/C15H13ClFN5O3S/c1-9-4-14(22-15(20-9)18-8-19-22)25-10-6-21(7-10)26(23,24)11-2-3-13(17)12(16)5-11/h2-5,8,10H,6-7H2,1H3
• InChI Key： GRMGBHXWLYLBHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CC(C1)OC1=CC(C)=NC2=NC=NN12)(=O)=O)F

Computed Properties

• Exact Mass: 397.0411663 g/mol
• Monoisotopic Mass: 397.0411663 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.1
• Molecular Weight: 397.8

Additional information on 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

Comprehensive Analysis of 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097888-25-8)

The compound 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097888-25-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazolopyrimidine core and a benzenesulfonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine compound aligns with this trend, as its azetidine and triazolopyrimidine components are known to interact with key biological targets. This has led to increased inquiries about its synthesis, mechanism of action, and potential applications in drug discovery pipelines.

From a structural perspective, the presence of both chloro and fluoro substituents on the benzene ring enhances the compound's electronic properties, which may influence its binding affinity and metabolic stability. These features are critical for researchers exploring structure-activity relationships (SAR) in medicinal chemistry. Additionally, the 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl group is a notable pharmacophore, often associated with bioactivity in central nervous system (CNS) and cardiovascular targets.

The compound's CAS No. 2097888-25-8 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Questions such as "What are the synthetic routes for 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine?" and "How does this compound compare to other triazolopyrimidine derivatives?" are common among chemists and pharmacologists. These queries highlight the need for detailed, accessible information on its properties and applications.

Another area of interest is the compound's potential role in agrochemical innovation. With the rising focus on sustainable farming practices, researchers are investigating its utility as a precursor for herbicides or fungicides. The fluorobenzenesulfonyl group, in particular, is known for its stability and bioactivity in pesticidal formulations, making this compound a subject of ongoing studies in agrochemical R&D.

In conclusion, 1-(3-Chloro-4-fluorobenzenesulfonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097888-25-8) represents a versatile and scientifically valuable molecule. Its dual potential in pharmaceutical and agrochemical fields, combined with its structurally intriguing features, ensures its continued relevance in research and development. As the scientific community delves deeper into its properties, this compound is likely to remain a focal point for innovation and discovery.